2-chloro-3-{3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}pyrazine

• IUPAC Name: 3-chloro-7-(3-chloropyrazin-2-yl)-6,8-dihydro-5H-imidazo[1,2-a]pyrazine
• InChI: InChI=1S/C10H9Cl2N5/c11-7-5-15-8-6-16(3-4-17(7)8)10-9(12)13-1-2-14-10/h1-2,5H,3-4,6H2
• InChI Key: KEERPQXIAVMCGY-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=NC=C2Cl)CN1C3=NC=CN=C3Cl
• Molecular Formula: C10H9Cl2N5
• Molecular Weight: 270.12 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is quite complex. It contains a total of 34 bonds, including 20 non-H bonds, 11 multiple bonds, 1 rotatable bond, and 11 aromatic bonds. The structure also includes 1 five-membered ring, 2 six-membered rings, and 1 nine-membered ring. It also contains 1 tertiary amine (aromatic) and 1 Imidazole.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of heterocyclic compounds like 3-pyrazinyl-imidazo[1,2-a]pyridines involves treating 2-chloro-6-[(Z)-2-ethoxyethenyl]pyrazine with N-bromosuccinimide to generate intermediates, which upon treatment with various 2-aminopyridines, cyclize to form the desired compounds (Collins Michael Raymond et al., 2010). This highlights the compound's role in synthesizing complex heterocycles.

Anticancer Applications

Research has shown that derivatives such as 1,2-dihydropyrido[3,4-b]pyrazines exhibit significant antitumor activity, acting as mitotic inhibitors (Carroll Temple et al., 1987). Furthermore, the synthesis of imidazo[1,2-a]pyrazines and their congeners has been explored for potential anticancer agents, with various synthesis routes developed to explore their biological activities (Richa Goel et al., 2015).

Anti-inflammatory and Analgesic Activities

Compounds synthesized from 2-chloro-3-{3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}pyrazine have been evaluated for anti-inflammatory and analgesic activities. For example, certain derivatives were found to possess potent anti-inflammatory properties, comparable to or surpassing that of indomethacin, a well-known anti-inflammatory drug (E. Abignente et al., 1993).

Luminescence and Bioluminescence

The luminescence properties of imidazo[1,2-a]pyrazin-3(7H)-one compounds, including derivatives of the core structure mentioned, have been studied for their potential applications in bioassays and chemiluminescence. These studies explore the chemical principles behind their luminescence and applications in areas like bioassay, offering insights into novel uses beyond traditional therapeutic areas (K. Teranishi, 2007).